Cas no 1247735-17-6 ((4-chlorophenyl)methyl(2,2-dimethylpropyl)amine)

• Product Name: (4-chlorophenyl)methyl(2,2-dimethylpropyl)amine
• CAS No: 1247735-17-6
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 5157941
• PubChem ID: 14599988
• Update Time: 2025-05-22

(4-chlorophenyl)methyl(2,2-dimethylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-Chlorophenyl)methyl](2,2-dimethylpropyl)amine
• n-(4-Chlorobenzyl)-2,2-dimethylpropan-1-amine
• (4-chlorophenyl)methyl(2,2-dimethylpropyl)amine

• Inchi： 1S/C12H18ClN/c1-12(2,3)9-14-8-10-4-6-11(13)7-5-10/h4-7,14H,8-9H2,1-3H3
• InChI Key： QLDILVBFVBIJKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-chlorophenyl)methyl(2,2-dimethylpropyl)amine

Comprehensive Guide to (4-chlorophenyl)methyl(2,2-dimethylpropyl)amine (CAS No. 1247735-17-6): Properties, Applications, and Market Insights

The chemical compound (4-chlorophenyl)methyl(2,2-dimethylpropyl)amine (CAS No. 1247735-17-6) is a specialized organic amine with unique structural features that make it valuable in various research and industrial applications. This comprehensive guide explores its chemical properties, synthesis pathways, potential uses, and current market trends, while addressing frequently asked questions in the scientific community.

Chemically classified as a substituted benzylamine derivative, this compound features a 4-chlorophenyl group attached to a methylene bridge, which is further connected to a 2,2-dimethylpropyl (neopentyl) amine moiety. The presence of both aromatic and aliphatic components in its structure contributes to its interesting physicochemical properties, including moderate solubility in organic solvents and specific reactivity patterns that researchers find valuable for molecular design.

Recent scientific literature highlights growing interest in amine-based compounds like (4-chlorophenyl)methyl(2,2-dimethylpropyl)amine for pharmaceutical intermediate development. The compound's structural features make it a potential building block for drug discovery programs targeting neurological and metabolic disorders, though it's important to note that current applications remain primarily in the research domain rather than commercial therapeutics.

From a synthetic chemistry perspective, 1247735-17-6 demonstrates interesting reactivity that makes it useful for:

• Medicinal chemistry research as a scaffold for novel bioactive molecules
• Material science applications where modified amines serve as ligands or surface modifiers
• Catalysis development as a potential precursor for chiral auxiliaries
• Chemical biology studies exploring protein-amine interactions

The global market for specialized amine compounds has shown steady growth, with increasing demand from pharmaceutical and materials science sectors. While (4-chlorophenyl)methyl(2,2-dimethylpropyl)amine remains a niche product, its unique structural features position it well for future applications in advanced material development and drug discovery pipelines.

Researchers frequently inquire about the stability and storage conditions for CAS 1247735-17-6. Proper handling suggests storage in cool, dry conditions under inert atmosphere, protected from light. The compound shows good stability at room temperature when properly stored, though like many amines, it may show sensitivity to prolonged exposure to air or moisture over extended periods.

Analytical characterization of (4-chlorophenyl)methyl(2,2-dimethylpropyl)amine typically includes:
- NMR spectroscopy (both 1H and 13C)
- Mass spectrometry for molecular weight confirmation
- HPLC analysis for purity assessment
- Elemental analysis for composition verification

Recent advances in green chemistry have spurred interest in developing more sustainable synthesis routes for compounds like 1247735-17-6. Researchers are exploring catalytic methods and alternative solvents that could reduce the environmental impact of production while maintaining high yields and purity standards.

For laboratories working with this compound, proper safety protocols should always be followed, including the use of appropriate personal protective equipment (PPE) and engineering controls. While not classified as highly hazardous, standard precautions for handling organic amines should be implemented, particularly regarding ventilation and skin protection.

The future outlook for (4-chlorophenyl)methyl(2,2-dimethylpropyl)amine appears promising as research continues to uncover new applications for structurally complex amines. Its combination of aromatic and bulky aliphatic groups offers unique opportunities for molecular design that simpler amines cannot provide, making it a compound of continuing interest in specialized chemical research.

For researchers considering working with CAS 1247735-17-6, it's recommended to consult recent literature for the latest developments in synthesis methods and applications. The compound's versatility and unique structural features ensure it will remain relevant in various fields of chemical research for the foreseeable future.